Cas no 2034598-57-5 (N-(4-bromo-3-methylphenyl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(4-bromo-3-methylphenyl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2034598-57-5
• MF: C₁₆H₁₅BrN₄O₂S
• MW: 407.284900903702
• CID: 5407577
• Update Time: 2025-05-19

N-(4-bromo-3-methylphenyl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-3-methylphenyl)-1-(2-hydroxy-2-thiophen-3-ylethyl)triazole-4-carboxamide
• N-(4-bromo-3-methylphenyl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H15BrN4O2S/c1-10-6-12(2-3-13(10)17)18-16(23)14-7-21(20-19-14)8-15(22)11-4-5-24-9-11/h2-7,9,15,22H,8H2,1H3,(H,18,23)
• InChI Key： AMMZTKZFBYNZPL-UHFFFAOYSA-N
• SMILES： N1(CC(O)C2C=CSC=2)C=C(C(NC2=CC=C(Br)C(C)=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-bromo-3-methylphenyl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide

N-(4-bromo-3-methylphenyl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034598-57-5): A Comprehensive Overview

The chemical compound N-(4-bromo-3-methylphenyl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 2034598-57-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This compound, with its unique structural features combining a thiophene ring, a triazole moiety, and a carboxamide group, presents intriguing possibilities for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given the prevalence of similar structures in bioactive molecules.

One of the most compelling aspects of N-(4-bromo-3-methylphenyl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide is its molecular architecture. The presence of both heterocyclic components (thiophene and triazole) and the brominated aromatic system creates multiple sites for potential chemical modifications. This characteristic makes it particularly valuable in medicinal chemistry, where researchers frequently search for "triazole-containing drug candidates" or "thiophene derivatives in pharmaceuticals". The compound's CAS No. 2034598-57-5 serves as a crucial identifier for researchers tracking its applications across different studies.

Recent trends in chemical research have shown growing interest in click chemistry derivatives, and this compound's 1,2,3-triazole core positions it well within this popular research domain. The triazole ring, formed through Huisgen cycloaddition reactions, has become a cornerstone in modern drug design due to its stability and hydrogen-bonding capabilities. When combined with the thiophene heterocycle - a structure commonly found in materials with interesting electronic properties - this molecule bridges the gap between pharmaceutical and materials science applications.

The hydroxyethyl linker in N-(4-bromo-3-methylphenyl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide provides additional functionality, offering a site for further derivatization or potential hydrogen bonding interactions. This feature is particularly relevant to researchers investigating "hydrogen bond donors in drug design" or "functional group interactions in medicinal chemistry". The bromine atom on the aromatic ring serves as an excellent handle for various cross-coupling reactions, making this compound a versatile intermediate in synthetic chemistry.

From a drug discovery perspective, molecules containing both triazole and thiophene moieties have shown promise in addressing several therapeutic areas. While CAS 2034598-57-5 itself may not be a drug candidate, its structural features align with current trends in targeting "protein-protein interactions" and "allosteric modulation". The pharmaceutical industry's growing focus on these areas has increased demand for structurally diverse building blocks like this compound.

In materials science, the combination of thiophene and triazole units in N-(4-bromo-3-methylphenyl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide suggests potential applications in organic electronics. Researchers exploring "organic semiconductor materials" or "conductive polymers" might find this compound interesting due to the electron-rich nature of both heterocycles. The bromine substituent could facilitate polymerization or cross-coupling reactions to create extended π-conjugated systems.

The synthesis of N-(4-bromo-3-methylphenyl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide typically involves multi-step organic transformations, including amide bond formation and click chemistry approaches. These methods align with current green chemistry initiatives, as researchers increasingly search for "atom-economical synthetic routes" and "catalytic methods for heterocycle formation". The compound's synthetic accessibility enhances its value as a research chemical.

Analytical characterization of CAS 2034598-57-5 would typically involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for researchers verifying compound purity and structure - common concerns reflected in search queries like "how to characterize triazole derivatives" or "analytical methods for heterocyclic compounds". The comprehensive characterization of such specialized chemicals is essential for their reliable use in research applications.

As research into N-(4-bromo-3-methylphenyl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide continues, its potential applications may expand into new areas. Current scientific literature suggests growing interest in such hybrid structures for "multitarget drug design" and "functional materials development". The compound's unique combination of features makes it a valuable tool for researchers working at the interface of chemistry, biology, and materials science.

For chemical suppliers and researchers alike, proper handling and storage of N-(4-bromo-3-methylphenyl)-1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide are essential considerations. While not classified as hazardous, standard laboratory precautions should be followed, as with all research chemicals. This practical aspect often appears in search queries like "storage conditions for sensitive organic compounds" or "handling protocols for brominated aromatics", reflecting the practical concerns of working researchers.

The commercial availability of CAS 2034598-57-5 through specialty chemical suppliers has facilitated its adoption in various research programs. As the demand for structurally diverse research chemicals grows, compounds like this one are becoming increasingly important. Their value lies not only in their immediate applications but also in their potential to inspire new synthetic strategies and therapeutic approaches in line with current research trends.